Cas no 16611-20-4 (Benzenamine,4-chloro-N-(3-fluorophenyl)-2-nitro-)

• Product Name: Benzenamine,4-chloro-N-(3-fluorophenyl)-2-nitro-
• CAS No: 16611-20-4
• MF: C₁₂H₈ClFN₂O₂
• MW: 266.65552520752
• CID: 200386
• PubChem ID: 261396
• Update Time: 2025-04-19

Benzenamine,4-chloro-N-(3-fluorophenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-chloro-N-(3-fluorophenyl)-2-nitro-
• 16611-20-4
• 4-chloro-n-(3-fluorophenyl)-2-nitroaniline
• NSC-93395
• DTXSID40937169
• NSC93395
• NCIOpen2_005905

• Inchi： 1S/C12H8ClFN2O2/c13-8-4-5-11(12(6-8)16(17)18)15-10-3-1-2-9(14)7-10/h1-7,15H
• InChI Key： BTRHAEXRNXUURB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])NC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 266.02594
• Monoisotopic Mass: 266.025833
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8
• XLogP3: 4.6

Experimental Properties

• Density: 1.453
• Boiling Point: 354.8°C at 760 mmHg
• Flash Point: 168.4°C
• Refractive Index: 1.651
• PSA: 55.17
• LogP: 4.72710